4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide

• IUPAC Name: 4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C24H24N4O3S/c1-3-31-18-9-7-17(8-10-18)19-12-13-23(30)28(27-19)14-4-5-22(29)26-24-25-20-11-6-16(2)15-21(20)32-24/h6-13,15H,3-5,14H2,1-2H3,(H,25,26,29)
• InChI Key: NIIBAOVODITKMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=NC4=C(S3)C=C(C=C4)C
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C24H24N4O3S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The compound and its derivatives have been explored for their antimicrobial properties. For instance, Raval, Naik, and Desai (2012) developed compounds from butanamide that showed significant antibacterial and antifungal activities, suggesting a potential application in combating various microbial infections (Raval, Naik, & Desai, 2012). Similarly, Wardkhan et al. (2008) studied the antimicrobial activities of thiazole derivatives, which are structurally related to the compound , indicating the potential for antimicrobial use (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Synthesis and Evaluation for Biological Activities

Studies have also focused on synthesizing and evaluating the biological activities of these compounds. Farag, Kheder, and Mabkhot (2009) reported on the synthesis of derivatives that showed moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009). Prasad and Nayak (2016) synthesized novel thiazoles derivatives that exhibited moderate anti-TB activities, indicating potential applications in tuberculosis treatment (Prasad & Nayak, 2016).

Potential as Dipeptidyl Peptidase IV Inhibitor

The compound's derivatives have shown promise as dipeptidyl peptidase IV (DPP-IV) inhibitors. Nitta et al. (2008) synthesized derivatives that inhibited DPP-IV, a key enzyme in the regulation of blood glucose levels, suggesting potential therapeutic applications in the management of type 2 diabetes (Nitta et al., 2008).

Exploration of Anticancer Properties

Some derivatives of this compound have been explored for their anticancer properties. Al-Mutabagani et al. (2021) investigated the potential antimicrobial and anticancer properties of synthesized thiazole derivatives (Al-Mutabagani et al., 2021). Havrylyuk et al. (2010) also studied 4-thiazolidinones derivatives with a benzothiazole moiety for their antitumor activity, suggesting potential in cancer treatment (Havrylyuk et al., 2010).